Cas no 1858494-27-5 (3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one
• CAS No: 1858494-27-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5964926
• PubChem ID: 165483443
• Update Time: 2025-09-26

3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1109541
• 1858494-27-5
• 3-amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one
• 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H14N2O3/c11-8-3-12(2-1-9(8)14)4-10(5-13)6-15-7-10/h1-3,13H,4-7,11H2
• InChI Key： NGAMRDOETWXALJ-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CN2C=CC(C(=C2)N)=O)C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one

Research Brief on 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one (CAS: 1858494-27-5)

The compound 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one (CAS: 1858494-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile scaffold in the design of kinase inhibitors. Its oxetane moiety, combined with the dihydropyridinone core, provides a rigid yet flexible framework that can interact with various kinase binding sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical targets in oncology.

The synthetic route to 3-Amino-1-{[3-(hydroxymethyl)oxetan-3-yl]methyl}-1,4-dihydropyridin-4-one has been optimized in recent work, with improvements in yield and purity. A key advancement reported in Organic Process Research & Development involves a one-pot, multi-component reaction that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. This development is particularly important for scaling up production for preclinical studies.

In terms of pharmacological properties, the compound shows promising ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics. Its oxetane ring contributes to improved metabolic stability compared to similar compounds without this moiety, as evidenced by in vitro microsomal stability assays. The hydroxymethyl group provides a handle for further derivatization, allowing for fine-tuning of solubility and membrane permeability.

Current research directions include exploring this scaffold for the development of targeted protein degraders (PROTACs) and covalent inhibitors. The amino group at the 3-position offers an ideal attachment point for linker molecules in PROTAC design, while the dihydropyridinone core can be modified to incorporate electrophilic warheads for covalent inhibition strategies. Several pharmaceutical companies have included derivatives of this compound in their early-stage discovery pipelines.

Future research should focus on expanding the structure-activity relationship (SAR) studies to identify more potent and selective analogs. Additionally, detailed mechanistic studies are needed to fully understand the binding modes of these compounds with their target proteins. The combination of computational modeling and cryo-EM studies could provide valuable insights in this direction.